Cas no 1247503-48-5 (6-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid
• CAS No: 1247503-48-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD16697752
• CID: 3043095
• PubChem ID: 21253041
• Update Time: 2025-06-09

6-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-Trifluoroethoxy)picolinic acid
• 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid
• XZB50348
• W16595
• Z1250080935
• ANLJLNWTEWVWCP-UHFFFAOYSA-N
• CS-0156794
• DS-18718
• EN300-82844
• A1-10962
• Z969095258
• SCHEMBL795791
• MFCD16697752
• SY113984
• 1247503-48-5
• AKOS011537899
• 6-(2,2,2-Trifluoroethoxy)picolinicacid
• 6-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid

• MDL： MFCD16697752
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)4-15-6-3-1-2-5(12-6)7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： ANLJLNWTEWVWCP-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 6-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid

6-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid (CAS No. 1247503-48-5): A Comprehensive Overview

6-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid (CAS No. 1247503-48-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoroethoxy substituent and a carboxylic acid group. These structural features contribute to its potential applications in various therapeutic areas, including the development of novel drugs and the study of biological processes.

The trifluoroethoxy group in 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid imparts several important properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effects, which can influence the electronic distribution within the molecule and affect its reactivity and stability. This makes the compound particularly interesting for use in drug design, where fine-tuning the electronic properties of a molecule can lead to improved pharmacological profiles.

The pyridine ring is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and participate in π-π stacking interactions. These interactions are crucial for the binding of small molecules to biological targets such as enzymes and receptors. The presence of a carboxylic acid group further enhances the compound's ability to form hydrogen bonds, making it an attractive candidate for drug discovery efforts.

Recent studies have explored the potential of 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers at the University of California have reported the use of this compound as an intermediate in the synthesis of novel antiviral agents. The trifluoroethoxy substituent was found to enhance the antiviral activity by improving the lipophilicity and cellular uptake of the final compounds.

In another study published in the Journal of Medicinal Chemistry, scientists from Pfizer demonstrated that derivatives of 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid exhibit potent anti-inflammatory properties. The carboxylic acid group was modified to create prodrugs that are activated by specific enzymes in inflamed tissues, thereby reducing systemic side effects and improving therapeutic efficacy.

The versatility of 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid extends beyond its use as a drug candidate. It has also been employed as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions has been exploited for various applications. For example, researchers at Harvard University have developed metal complexes containing this ligand for use in catalytic reactions and as sensors for detecting specific analytes.

In addition to its pharmaceutical and chemical applications, 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid has been studied for its environmental impact. A recent study by environmental scientists at MIT investigated the biodegradability and ecotoxicity of this compound. The results showed that while it is relatively stable under normal conditions, it can be effectively degraded by certain microbial communities under aerobic conditions. This finding is important for assessing the environmental safety of compounds used in industrial processes.

The synthesis of 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Advances in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, 6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid (CAS No. 1247503-48-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery and development, while its versatility extends to areas such as catalysis and environmental science. Ongoing research continues to uncover new uses and properties of this compound, solidifying its importance in modern chemistry and pharmaceutical science.